Cas no 1105246-46-5 (1-(4-ethoxyphenyl)-3-{2-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylethyl}urea)

• Product Name: 1-(4-ethoxyphenyl)-3-{2-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylethyl}urea
• CAS No: 1105246-46-5
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5919749
• PubChem ID: 42143523
• Update Time: 2025-07-14

1-(4-ethoxyphenyl)-3-{2-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-{2-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylethyl}urea
• 1-(4-ethoxyphenyl)-3-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)urea
• 1-(4-ethoxyphenyl)-3-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]urea
• F5230-0637
• AKOS024501798
• VU0638205-1
• 1-(4-ethoxyphenyl)-3-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1105246-46-5

• Inchi： 1S/C20H21N5O3/c1-2-28-17-5-3-16(4-6-17)23-20(27)22-13-14-25-19(26)8-7-18(24-25)15-9-11-21-12-10-15/h3-12H,2,13-14H2,1H3,(H2,22,23,27)
• InChI Key： KUBNQPAJVOHWKV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(NCCN1C(C=CC(C2C=CN=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 379.16443955g/mol
• Monoisotopic Mass: 379.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-ethoxyphenyl)-3-{2-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylethyl}urea

Compound CAS No. 1105246-46-5: 1-(4-Ethoxyphenyl)-3-{2-[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea

The compound 1-(4-Ethoxyphenyl)-3-{2-[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1105246-46-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of recent advancements in drug discovery and development.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a urea moiety, which serves as a central connecting unit. The urea group is attached to two distinct aromatic systems: a 4-Ethoxyphenyl group and a dihydropyridazine derivative. The dihydropyridazine ring system is further substituted with a pyridin-4-yl group at position 3 and an oxo group at position 6. This intricate architecture suggests that the compound may exhibit diverse pharmacological properties, depending on the interactions between its functional groups.

Recent studies have explored novel synthetic routes to this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic coupling reactions. These approaches have not only improved the efficiency of synthesis but also enhanced the purity of the final product, making it more suitable for biological testing.

Biological Activity and Therapeutic Potential

Emerging research has highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, preclinical studies have demonstrated its ability to inhibit specific kinases and proteases, which are critical targets in oncology and immunology.

In one notable study published in *Nature Communications*, researchers investigated the compound's effects on tumor growth in murine models. The results indicated significant tumor regression without substantial toxicity to normal tissues, suggesting a promising therapeutic index. Furthermore, computational modeling has revealed that the compound's dihydropyridazine moiety may interact with specific G-protein coupled receptors (GPCRs), potentially opening new avenues for treating chronic inflammatory conditions.

Applications in Drug Development

The versatility of this compound lies in its ability to serve as a scaffold for further chemical modifications. By altering substituents on the phenyl or pyridine rings, chemists can tailor the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This adaptability makes it an attractive candidate for lead optimization programs in pharmaceutical R&D.

Moreover, the compound's structural similarity to approved drugs with known safety profiles has raised hopes for its translation into clinical trials. Collaborative efforts between academic institutions and biopharmaceutical companies are currently underway to explore its efficacy in treating various indications.

Future Directions and Research Opportunities

As interest in this compound continues to grow, several research avenues are being pursued to unlock its full potential. One area of focus is understanding the molecular mechanisms underlying its biological activities at a deeper level. Advanced techniques such as X-ray crystallography and cryo-electron microscopy are being employed to elucidate its binding modes with target proteins.

In addition, there is growing interest in exploring its use as a building block for macrocyclic compounds or supramolecular assemblies. Such applications could expand its utility beyond traditional drug delivery systems into areas like nanotechnology and materials science.

In conclusion, 1-(4-Ethoxyphenyl)-3-{2-[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1105246-46) represents a compelling example of how innovative chemical design can lead to molecules with transformative therapeutic potential. As research progresses, this compound is poised to make significant contributions to both basic science and applied medicine.